Cas no 89878-35-3 (Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-)
89878-35-3 structure
Product Name:Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
CAS No:89878-35-3
MF:C22H18O3
MW:330.376526355743
CID:586146
PubChem ID:13313455
Update Time:2025-04-19
Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
- 1-methoxy-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
- DTXSID60536395
- 89878-35-3
- 1-Methoxy-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
- SCHEMBL10834508
-
- Inchi: 1S/C22H18O3/c1-23-19-11-9-18(10-12-19)6-5-17-24-20-13-15-22(16-14-20)25-21-7-3-2-4-8-21/h2-4,7-16H,17H2,1H3
- InChI Key: TVBMIDNXIIIRMW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 330.125594432g/mol
- Monoisotopic Mass: 330.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 27.7Ų
Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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